Cas no 26902-72-7 (2-Dodecanone,1,1,1-trifluoro-)

• Product Name: 2-Dodecanone,1,1,1-trifluoro-
• CAS No: 26902-72-7
• MF: C₁₂H₂₁F₃O
• MW: 238.289754629135
• CID: 283391
• PubChem ID: 176445
• Update Time: 2025-04-19

2-Dodecanone,1,1,1-trifluoro- Chemical and Physical Properties

Names and Identifiers

• 2-Dodecanone,1,1,1-trifluoro-
• 1,1,1-trifluorododecan-2-one
• PD179103
• 26902-72-7
• 2-Dodecanone, 1,1,1-trifluoro-
• DTXSID70949694
• YXTBWTOMSMZIMA-UHFFFAOYSA-N
• AKOS012717674
• BDBM50371959
• CHEMBL86668

• Inchi： 1S/C12H21F3O/c1-2-3-4-5-6-7-8-9-10-11(16)12(13,14)15/h2-10H2,1H3
• InChI Key： YXTBWTOMSMZIMA-UHFFFAOYSA-N
• SMILES： FC(C(CCCCCCCCCC)=O)(F)F

Computed Properties

• Exact Mass: 238.15453
• Monoisotopic Mass: 238.154
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.992
• Boiling Point: 240.2°C at 760 mmHg
• Flash Point: 143.4°C
• Refractive Index: 1.399
• PSA: 17.07